Cas no 1251104-64-9 (1-4-(thiophen-2-yl)phenylethan-1-amine)

• Product Name: 1-4-(thiophen-2-yl)phenylethan-1-amine
• CAS No: 1251104-64-9
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• MDL: MFCD14586544
• CID: 5177775
• PubChem ID: 53441087
• Update Time: 2025-05-26

1-4-(thiophen-2-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(Thiophen-2-yl)phenyl]ethan-1-amine
• 1-(4-thiophen-2-ylphenyl)ethanamine
• 1-4-(thiophen-2-yl)phenylethan-1-amine

• MDL： MFCD14586544
• Inchi： 1S/C12H13NS/c1-9(13)10-4-6-11(7-5-10)12-3-2-8-14-12/h2-9H,13H2,1H3
• InChI Key： CZPBHPBBSDXKIG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=CC=1)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3
• Topological Polar Surface Area: 54.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-4-(thiophen-2-yl)phenylethan-1-amine

Introduction to 1-4-(Thiophen-2-yl)phenylethan-1-amine (CAS No. 1251104-64-9)

1-4-(Thiophen-2-yl)phenylethan-1-amine, also known by its CAS number 1251104-64-9, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of aromatic amines and is characterized by the presence of a thiophene ring and a phenyl group, which confer it with distinct chemical and biological properties.

The molecular formula of 1-4-(Thiophen-2-yl)phenylethan-1-amine is C₁₂H₁₃NS, and its molecular weight is approximately 207.30 g/mol. The compound's structure consists of a thiophene ring attached to a phenyl group via an ethylamine linker, which provides it with a combination of aromatic and heterocyclic functionalities. These features make it an interesting candidate for the development of new pharmaceuticals and advanced materials.

In the realm of medicinal chemistry, 1-4-(Thiophen-2-yl)phenylethan-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and neurodegenerative disorders.

Beyond its potential as a therapeutic agent, 1-4-(Thiophen-2-yl)phenylethan-1-amine has also shown promise in materials science. The presence of the thiophene ring makes it an attractive candidate for the development of conductive polymers and organic semiconductors. These materials are crucial for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). A study published in Advanced Materials in 2023 reported that derivatives of this compound exhibit excellent charge transport properties, making them suitable for use in high-performance electronic devices.

The synthesis of 1-4-(Thiophen-2-yl)phenylethan-1-amine can be achieved through several routes, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution reactions. These methods allow for the efficient production of the compound with high purity and yield. The choice of synthetic route often depends on the specific requirements of the application, such as the need for large-scale production or the synthesis of derivatives with modified functional groups.

In terms of safety and handling, while 1-4-(Thiophen-2-yl)phenylethan-1-amine is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring proper ventilation to minimize exposure to vapors or dust.

The physical properties of 1-4-(Thiophen-2-yl)phenylethan-1-amine, such as its melting point, boiling point, and solubility, are important considerations for both research and industrial applications. For example, its solubility in common organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in solution-based processes. Additionally, its thermal stability is a key factor in determining its suitability for high temperature applications.

In conclusion, 1-4-(Thiophen-2-y l)phenylethan - 1 - amine (CAS No. 125 1 10 4 - 6 4 - 9) strong > represents a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure provides a foundation for further research into its biological activities and material properties. As ongoing studies continue to uncover new applications and insights into this compound's behavior, it is likely that 1 - 4 - ( Thiophe n - 2 - y l ) phen yle than - 1 - amine strong > will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative materials. p >